Cas no 31457-12-2 (methyl 2-acetoxy-3-allyl-benzoate)

• Product Name: methyl 2-acetoxy-3-allyl-benzoate
• CAS No: 31457-12-2
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 1447184
• Update Time: 2024-08-25

methyl 2-acetoxy-3-allyl-benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-acetoxy-3-allyl-benzoate
• LogP
• Methyl 2-acetoxy-3-allylbenzoate
• Benzoic acid, 2-(acetyloxy)-3-(2-propen-1-yl)-, methyl ester

• Inchi： 1S/C13H14O4/c1-4-6-10-7-5-8-11(13(15)16-3)12(10)17-9(2)14/h4-5,7-8H,1,6H2,2-3H3
• InChI Key： PDIUYDPDWWEHMU-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(CC=C)=C1OC(C)=O

Computed Properties

• Exact Mass: 234.08922

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 321.6±37.0 °C(Predicted)
• PSA: 52.6